6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol

• Molecular Formula: C9H11F2NO2
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 6-(1,1-difluoro-2-methoxyethyl)-5-methylpyridin-3-ol
• InChI: InChI=1S/C9H11F2NO2/c1-6-3-7(13)4-12-8(6)9(10,11)5-14-2/h3-4,13H,5H2,1-2H3
• InChI Key: IUMVRRPSSNJEAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(COC)(F)F)O

Description

6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol is a chemical compound with a unique structure that includes a pyridine ring substituted with a difluoromethoxyethyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol typically involves the reaction of 2-chloro-5-(1,1-difluoro-2-methoxyethyl)pyridine with appropriate reagents under controlled conditions. The reaction conditions often include the use of solvents like tetrahydrofuran and catalysts such as palladium chloride .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and automated systems can enhance the production process.

Chemical Reactions Analysis

Types of Reactions

6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. Reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved .

Comparison with Similar Compounds

Similar Compounds

2,6-Dichloro-4-(1,1-difluoro-2-methoxyethyl)pyridine: This compound shares a similar structure but with chlorine substituents.

4-(1,1-Difluoro-2-methoxyethyl)piperidine hydrochloride: Another related compound with a piperidine ring instead of a pyridine ring

Uniqueness

6-(1,1-Difluoro-2-methoxyethyl)-5-methylpyridin-3-ol is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct chemical and biological properties